Cas no 2639399-46-3 (rac-methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate)

• Product Name: rac-methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate
• CAS No: 2639399-46-3
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5664948
• PubChem ID: 165897652
• Update Time: 2025-06-15

rac-methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639399-46-3
• EN300-27729639
• rac-methyl 1-{[(3R,4R)-3-amino-4-hydroxycyclopentyl]methyl}-1H-pyrazole-4-carboxylate
• rac-methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate

• Inchi： 1S/C11H17N3O3/c1-17-11(16)8-4-13-14(6-8)5-7-2-9(12)10(15)3-7/h4,6-7,9-10,15H,2-3,5,12H2,1H3/t7?,9-,10-/m1/s1
• InChI Key： MDTICLDLZXSESU-RWBYNWAKSA-N
• SMILES： O[C@@H]1CC(CN2C=C(C(=O)OC)C=N2)C[C@H]1N

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 90.4Ų

Additional information on rac-methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate

Professional Introduction to Rac-Methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate (CAS No. 2639399-46-3)

Rac-Methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate, a compound with the CAS number 2639399-46-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate stereochemistry and functional groups present in its molecular framework make it a promising candidate for further investigation in drug discovery and development.

The name of this compound provides a wealth of information about its chemical structure. The term Rac indicates that the molecule contains a racemic mixture of enantiomers, which means it is composed of equal amounts of both the (R) and (S) configurations at a specific chiral center. This racemic nature is crucial in pharmaceutical applications, as the biological activity of chiral molecules can vary significantly depending on their stereochemistry.

The core structure of Rac-Methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate features a pyrazole ring, which is a heterocyclic aromatic compound known for its wide range of biological activities. Pyrazole derivatives have been extensively studied for their potential applications in medicine, including antiviral, anti-inflammatory, and anticancer properties. The presence of an amino group and a hydroxyl group on the cyclopentylmethyl side chain further enhances the compound's complexity and potential for interaction with biological targets.

Recent research has highlighted the importance of stereoelectronic effects in determining the biological activity of chiral molecules. The specific configuration of the stereocenters in Rac-Methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate may play a critical role in its interaction with biological receptors and enzymes. This has prompted researchers to explore methods for selectively isolating or modifying individual enantiomers to optimize pharmacological properties.

The cyclopentylmethyl moiety in this compound adds another layer of complexity, contributing to its unique physicochemical properties. Cyclopentane derivatives are known for their stability and flexibility, which can influence how the molecule behaves in biological systems. The combination of these structural features makes Rac-Methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate an intriguing subject for further study.

In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance and improving therapeutic efficacy. The pyrazole core in this compound offers a versatile platform for structural modifications, allowing chemists to explore various derivatives with enhanced biological activity. Researchers are particularly interested in modifying the substituents on the pyrazole ring and the cyclopentylmethyl side chain to fine-tune their pharmacokinetic and pharmacodynamic profiles.

The hydroxyl group on the cyclopentyl ring is another key feature that may contribute to the compound's interactions with biological targets. Hydroxyl groups are known to participate in hydrogen bonding, which can be crucial for binding affinity and specificity. Understanding how this hydroxyl group interacts with biological systems may provide insights into the compound's mechanism of action and potential therapeutic applications.

Advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like Rac-Methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate before conducting expensive experimental studies. Molecular modeling techniques can help identify potential binding sites on biological targets and predict how different stereoisomers may interact with these sites. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of Rac-Methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate presents unique challenges due to its complex stereochemistry. Traditional synthetic routes may require multiple steps and careful control of reaction conditions to ensure high yield and enantiomeric purity. However, recent advances in synthetic methodology have made it possible to construct such complex molecules more efficiently and with greater precision.

The racemic mixture itself offers an opportunity to study the effects of stereochemistry on biological activity. By comparing the properties of different enantiomers, researchers can gain valuable insights into how chirality influences molecular recognition and therapeutic efficacy. This information can be used to design more effective drugs with improved selectivity and reduced side effects.

In conclusion, Rac-Methyl 1-{(3R,4R)-3-amino-4-hydroxycyclopentylmethyl}-1H-pyrazole-4-carboxylate (CAS No. 2639399-46-3) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for further investigation in drug discovery and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing new therapies for various diseases.